Cas no 149364-67-0 (2-ethynylbenzene-1-sulfonamide)

2-ethynylbenzene-1-sulfonamide is a versatile organic compound with significant applications in the synthesis of heterocyclic compounds. It boasts high purity and stability, enabling efficient reactions with various functional groups. Its unique structural features provide excellent reactivity and selectivity, making it a valuable building block in pharmaceutical and agrochemical industries.

2-ethynylbenzene-1-sulfonamide structure

149364-67-0 structure

Product Name:2-ethynylbenzene-1-sulfonamide

CAS No:149364-67-0

MF:C₈H₇NO₂S

MW:181.211680650711

MDL:MFCD18825594

CID:100252

PubChem ID:19793591

Update Time:2025-06-24

2-ethynylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonamide,2-ethynyl-
- 2-ethynylbenzenesulfonamide
- Benzenesulfonamide, 2-ethynyl- (9CI)
- 2-ethynylbenzene-1-sulfonamide
- ethynylbenzenesulfonamide
- 149364-67-0
- DTXSID80599982
- Benzenesulfonamide, 2-ethynyl-
- EN300-1990499
- SCHEMBL2468180
- G55381
- DB-285478
- MDL： MFCD18825594
- Inchi： 1S/C8H7NO2S/c1-2-7-5-3-4-6-8(7)12(9,10)11/h1,3-6H,(H2,9,10,11)
- InChI Key： LSFGQQOZZDIOPF-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1C#C)(N)(=O)=O

Computed Properties

Exact Mass: 181.01981
Monoisotopic Mass: 181.01974964g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 293
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 68.5Å²

Experimental Properties

PSA: 60.16

2-ethynylbenzene-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019086562-5g	2-Ethynylbenzenesulfonamide	149364-67-0	97%	5g	1,147.04 USD	2021-06-17
Alichem	A019086562-10g	2-Ethynylbenzenesulfonamide	149364-67-0	97%	10g	1,559.76 USD	2021-06-17
Alichem	A019086562-25g	2-Ethynylbenzenesulfonamide	149364-67-0	97%	25g	2,680.00 USD	2021-06-17
Enamine	EN300-1990499-0.05g	2-ethynylbenzene-1-sulfonamide	149364-67-0	95%	0.05g	$118.0	2023-09-16
Enamine	EN300-1990499-0.1g	2-ethynylbenzene-1-sulfonamide	149364-67-0	95%	0.1g	$176.0	2023-09-16
Enamine	EN300-1990499-0.25g	2-ethynylbenzene-1-sulfonamide	149364-67-0	95%	0.25g	$252.0	2023-09-16
Enamine	EN300-1990499-0.5g	2-ethynylbenzene-1-sulfonamide	149364-67-0	95%	0.5g	$457.0	2023-09-16
Enamine	EN300-1990499-1.0g	2-ethynylbenzene-1-sulfonamide	149364-67-0	95%	1g	$584.0	2023-06-03
Enamine	EN300-1990499-2.5g	2-ethynylbenzene-1-sulfonamide	149364-67-0	95%	2.5g	$1147.0	2023-09-16
Enamine	EN300-1990499-5.0g	2-ethynylbenzene-1-sulfonamide	149364-67-0	95%	5g	$1695.0	2023-06-03